Cas no 222190-06-9 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(trichloromethyl)-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(trichloromethyl)-
• CAS No: 222190-06-9
• MF: C₁₂H₄Cl₆N₄O₂
• MW: 448.903756141663
• CID: 1411671
• PubChem ID: 58761498
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(trichloromethyl)-5-[4-[5-(trichloromethyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
• 2,2'-(1,4-Phenylene)bis[5-(trichloromethyl)-1,3,4-oxadiazole]
• SCHEMBL14577297
• 222190-06-9
• DTXSID00729885
• 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(trichloromethyl)-

• Inchi： 1S/C12H4Cl6N4O2/c13-11(14,15)9-21-19-7(23-9)5-1-2-6(4-3-5)8-20-22-10(24-8)12(16,17)18/h1-4H
• InChI Key： MIEICKLPPNBBPV-UHFFFAOYSA-N
• SMILES： ClC(C1=NN=C(C2C=CC(C3=NN=C(C(Cl)(Cl)Cl)O3)=CC=2)O1)(Cl)Cl

Computed Properties

• Exact Mass: 445.84692
• Monoisotopic Mass: 445.846542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84